Cas no 854383-32-7 (O-(2-ethylphenyl)methylhydroxylamine)

• Product Name: O-(2-ethylphenyl)methylhydroxylamine
• CAS No: 854383-32-7
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5818639
• PubChem ID: 67132089
• Update Time: 2025-06-08

O-(2-ethylphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• 854383-32-7
• SCHEMBL1715645
• O-[(2-ethylphenyl)methyl]hydroxylamine
• EN300-1853642
• O-(2-ethylphenyl)methylhydroxylamine

• Inchi： 1S/C9H13NO/c1-2-8-5-3-4-6-9(8)7-11-10/h3-6H,2,7,10H2,1H3
• InChI Key： XYDZRMDNLVGZGT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1CC)N

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(2-ethylphenyl)methylhydroxylamine

Recent Advances in the Study of O-(2-ethylphenyl)methylhydroxylamine (CAS: 854383-32-7)

O-(2-ethylphenyl)methylhydroxylamine (CAS: 854383-32-7) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of novel therapeutic agents, particularly in the development of enzyme inhibitors and prodrugs. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structure, featuring a hydroxylamine moiety attached to a 2-ethylphenyl group, has been the subject of extensive investigation. Recent synthetic methodologies have improved the yield and purity of O-(2-ethylphenyl)methylhydroxylamine, making it more accessible for research and development. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its molecular structure and confirm its stability under various conditions.

In biological studies, O-(2-ethylphenyl)methylhydroxylamine has demonstrated promising activity as a modulator of specific enzymatic pathways. For instance, recent in vitro assays have shown its ability to inhibit certain cytochrome P450 enzymes, which are critical in drug metabolism. This property suggests its potential use in enhancing the bioavailability of co-administered drugs or as a lead compound for developing new enzyme inhibitors. Additionally, its role in the formation of nitroxide radicals has been explored, opening avenues for its application in antioxidant therapies.

Further research has explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate moderate oral bioavailability and a favorable safety profile in animal models, supporting its potential for further preclinical development. However, challenges such as metabolic stability and potential toxicity at higher doses remain areas of active investigation.

In conclusion, O-(2-ethylphenyl)methylhydroxylamine (CAS: 854383-32-7) represents a promising candidate for various therapeutic applications. Its synthetic accessibility, unique chemical properties, and biological activities make it a valuable tool in medicinal chemistry. Future research should focus on optimizing its pharmacological profile and exploring its potential in targeted drug delivery systems. Continued collaboration between chemists and biologists will be essential to unlock the full potential of this compound in the development of next-generation therapeutics.